Cas no 1806913-91-6 (3-Amino-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid)

• Product Name: 3-Amino-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid
• CAS No: 1806913-91-6
• MF: C₇H₅F₂IN₂O₂
• MW: 314.028080701828
• CID: 4854483
• Update Time: 2025-05-20

3-Amino-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid

• Inchi： 1S/C7H5F2IN2O2/c8-6(9)5-3(11)1-2(10)4(12-5)7(13)14/h1,6H,11H2,(H,13,14)
• InChI Key： CLVQYZATSHLUFS-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)N=C(C(F)F)C(=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid

3-Amino-2-(difluoromethyl)-5-iodopyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 3-Amino-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid (CAS No. 1806913-91-6) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The presence of multiple functional groups, including an amino group, a difluoromethyl substituent, and an iodine atom, makes this compound particularly interesting for researchers exploring heterocyclic chemistry and medicinal chemistry.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The difluoromethyl group in this compound is known to enhance the stability and bioavailability of drugs, while the iodine substituent can play a critical role in modulating the electronic properties of the molecule. These features make 3-Amino-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid a promising candidate for use in designing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of a pyridine ring followed by selective substitution reactions to introduce the desired functional groups. Researchers have employed various strategies, including nucleophilic aromatic substitution and cross-coupling reactions, to achieve high yields and purity. The incorporation of an amino group at position 3 and an iodine atom at position 5 requires precise control over reaction conditions to avoid unwanted side reactions.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The carboxylic acid group at position 6 can serve as a site for further functionalization, enabling the creation of bioisosteric analogs or prodrugs. Recent advancements in click chemistry have opened new avenues for modifying this compound to enhance its pharmacokinetic properties. For instance, coupling the carboxylic acid with biocompatible carriers could significantly improve its solubility and delivery efficiency in biological systems.

Moreover, the presence of a difluoromethyl group introduces steric and electronic effects that can influence the molecule's interaction with biological targets. This has led to increased interest in studying its role as a scaffold for developing inhibitors targeting specific enzymes or receptors. Preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against several kinases, suggesting its potential as a lead compound in drug discovery programs.

In terms of chemical stability, 3-Amino-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid demonstrates remarkable resilience under various experimental conditions. However, its sensitivity to light and oxygen necessitates careful handling during synthesis and storage. Researchers have developed innovative purification techniques, such as column chromatography combined with high-performance liquid chromatography (HPLC), to ensure the isolation of pure samples for subsequent analyses.

The exploration of this compound's photochemical properties has also yielded fascinating insights. Under UV irradiation, it exhibits distinct emission spectra that could be harnessed for applications in optoelectronics or fluorescence sensing. This dual functionality—combining medicinal chemistry potential with photophysical properties—underscores its versatility as a research tool across multiple disciplines.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway for 3-Amino-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid to make it more scalable and cost-effective. Additionally, efforts are being made to explore its stereochemical properties and evaluate its enantiomeric purity, which are critical factors for ensuring consistent biological activity.

In conclusion, 3-Amino-2-(difluoromethyl)-5-iodopyridine-6-carboxylic acid stands out as a compelling subject for both fundamental and applied chemical research. Its unique combination of functional groups and promising biological activity positions it as a valuable asset in advancing drug discovery and materials science.